Cas no 1584989-68-3 (1-(2-Iodobenzoyl)piperidin-4-amine)

• Product Name: 1-(2-Iodobenzoyl)piperidin-4-amine
• CAS No: 1584989-68-3
• MF: C₁₂H₁₆ClIN₂O
• MW: 366.625714302063
• CID: 5579123
• Update Time: 2025-05-19

1-(2-Iodobenzoyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Iodobenzoyl)piperidin-4-amine
• Methanone, (4-amino-1-piperidinyl)(2-iodophenyl)-, hydrochloride

• Inchi： 1S/C12H15IN2O.ClH/c13-11-4-2-1-3-10(11)12(16)15-7-5-9(14)6-8-15;/h1-4,9H,5-8,14H2;1H
• InChI Key： AMUGAMQXNDGGAV-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1C=CC=CC=1I)=O.Cl

Additional information on 1-(2-Iodobenzoyl)piperidin-4-amine

Introduction to 1-(2-Iodobenzoyl)piperidin-4-amine (CAS No: 1584989-68-3)

1-(2-Iodobenzoyl)piperidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1584989-68-3, features a piperidine core substituted with an iodobenzoyl group at the 2-position and an amine group at the 4-position. Such structural motifs are often exploited in drug design for their ability to interact with biological targets in unique ways, making this molecule a promising candidate for further exploration.

The piperidine scaffold is a common pharmacophore in many bioactive molecules, known for its ability to mimic the binding pockets of various enzymes and receptors. Its rigid yet flexible structure allows for precise tuning of interactions with biological targets, which is crucial for developing drugs with high selectivity and efficacy. In particular, the presence of the amine group at the 4-position of the piperidine ring introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

The iodobenzoyl moiety at the 2-position of the piperidine ring adds another layer of complexity to this compound. Iodine-containing aromatic groups are frequently employed in medicinal chemistry due to their ability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the synthesis of complex organic molecules, including many pharmaceuticals. Additionally, the iodine atom can serve as a handle for further modifications, such as radiolabeling for diagnostic purposes or bioconjugation strategies.

Recent advancements in drug discovery have highlighted the importance of bioisosteres—molecules that share similar physical or chemical properties but differ in their atomic composition—in optimizing drug candidates. The structural features of 1-(2-Iodobenzoyl)piperidin-4-amine make it an attractive candidate for exploring bioisosteric replacements in existing drug molecules. For instance, replacing hydrophobic aromatic groups with iodinated analogs has been shown to enhance binding affinity and metabolic stability in some cases. This approach could be particularly valuable in developing next-generation therapeutics where subtle structural modifications can significantly impact drug performance.

Moreover, the amine group at the 4-position of the piperidine ring provides a versatile site for further derivatization. This functionality can be utilized to link this compound to other pharmacophores or biomolecules, enabling the development of conjugates with enhanced target specificity or improved pharmacokinetic profiles. Such strategies are increasingly employed in targeted therapy and immunotherapy, where precise control over molecular interactions is essential.

The synthesis of 1-(2-Iodobenzoyl)piperidin-4-amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps typically include halogenation reactions to introduce the iodine atom into the benzoyl group, followed by nucleophilic substitution or coupling reactions to incorporate the piperidine moiety. Advances in catalytic systems and green chemistry principles have made these synthetic routes more efficient and environmentally friendly, aligning with modern pharmaceutical manufacturing standards.

In terms of biological activity, preliminary studies on 1-(2-Iodobenzoyl)piperidin-4-amine have shown potential in modulating various biological pathways. The compound’s ability to interact with both protein and nucleic acid targets makes it a candidate for applications across multiple therapeutic areas. For example, its structural similarity to known bioactive molecules suggests possible roles in enzyme inhibition or receptor antagonism. Further investigation into its pharmacological properties could uncover novel therapeutic applications or lead compounds for drug development.

The growing interest in iodinated compounds in medicinal chemistry is driven by their unique physicochemical properties and biological effects. Iodine atoms can influence electronic distributions, solubility, and metabolic clearance rates, all of which are critical factors in drug design. The presence of an iodine atom in 1-(2-Iodobenzoyl)piperidin-4-amine may enhance its interaction with certain biological targets while also providing opportunities for imaging applications through radiolabeling techniques.

Recent research has also explored the use of piperidine derivatives as scaffolds for developing treatments against neurological disorders, infectious diseases, and cancer. The rigid framework of piperidine allows for precise alignment with target sites, while functional groups like amines provide opportunities for further chemical modification. The combination of these features makes compounds like 1-(2-Iodobenzoyl)piperidin-4-amine valuable tools for studying disease mechanisms and designing novel therapeutics.

From a computational chemistry perspective, virtual screening and molecular modeling studies have been instrumental in evaluating the potential of 1-(2-Iodobenzoyl)piperidin-4-amine as a lead compound. These approaches allow researchers to predict binding affinities and interactions with biological targets before conducting wet-lab experiments. Such computational methods are becoming increasingly integral to drug discovery pipelines, reducing costs and accelerating development timelines.

The future prospects for 1-(2-Iodobenzoyl)piperidin-4-amine are promising, particularly as synthetic methodologies continue to evolve and our understanding of biological systems deepens. Ongoing research may uncover new applications or derivatives with enhanced properties, further solidifying its role as a key intermediate or lead compound in pharmaceutical development. As always, rigorous testing and validation will be essential to ensure safety and efficacy before any clinical translation occurs.